Cas no 1034763-76-2 (3-{(benzyloxy)carbonyl(2-phenylethyl)amino}propanoic acid)

• Product Name: 3-{(benzyloxy)carbonyl(2-phenylethyl)amino}propanoic acid
• CAS No: 1034763-76-2
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5230135
• PubChem ID: 59263858
• Update Time: 2025-10-21

3-{(benzyloxy)carbonyl(2-phenylethyl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(((Benzyloxy)carbonyl)(phenethyl)amino)propanoic acid, AldrichCPR
• 3-{[(BENZYLOXY)CARBONYL](2-PHENYLETHYL)AMINO}PROPANOIC ACID
• β-Alanine, N-(2-phenylethyl)-N-[(phenylmethoxy)carbonyl]-
• 3-{(benzyloxy)carbonyl(2-phenylethyl)amino}propanoic acid

• Inchi： 1S/C19H21NO4/c21-18(22)12-14-20(13-11-16-7-3-1-4-8-16)19(23)24-15-17-9-5-2-6-10-17/h1-10H,11-15H2,(H,21,22)
• InChI Key： UATBFEJJXSCPED-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCC(=O)O)CCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 387
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8

Additional information on 3-{(benzyloxy)carbonyl(2-phenylethyl)amino}propanoic acid

Compound CAS No. 1034763-76-2: 3-{(benzyloxy)carbonyl(2-phenylethyl)amino}propanoic Acid

The compound with CAS No. 1034763-76-2, known as 3-{(benzyloxy)carbonyl(2-phenylethyl)amino}propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

Chemical Structure and Properties: The molecule consists of a propanoic acid backbone with a substituted amino group at the third carbon position. The amino group is further modified by a benzyloxy carbonyl (Cbz) protecting group and a 2-phenylethyl substituent, creating a complex yet functional structure. This combination of functional groups imparts the molecule with unique chemical properties, including enhanced stability and reactivity under specific conditions.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of this compound, employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have significantly improved the yield and purity of the compound, making it more accessible for research purposes.

Applications in Drug Development: The benzyloxy carbonyl (Cbz) group is well-known for its role as a protecting group in peptide synthesis, which has been leveraged in developing bioactive compounds. Researchers have explored the use of this compound as a precursor for peptide-based drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases.

Structural Insights and Functional Groups: The presence of the 2-phenylethyl group introduces steric hindrance, which can influence the molecule's solubility and bioavailability. Additionally, the propanoic acid moiety provides an acidic environment that can be exploited for further functionalization or conjugation with other molecules.

Recent Research Findings: A study published in *Journal of Medicinal Chemistry* highlighted the potential of this compound as a scaffold for designing inhibitors of kinases involved in cancer progression. The research demonstrated that modifications to the benzyloxy carbonyl group could significantly enhance binding affinity to target proteins.

Conclusion: The compound CAS No. 1034763-76-2 represents a promising building block in organic synthesis and drug discovery. Its versatile structure and recent advancements in its synthesis and application underscore its importance in contemporary chemical research.